Cas no 2229668-95-3 (tert-butyl N-4-(3-aminoprop-1-en-1-yl)-2-chlorophenylcarbamate)

• Product Name: tert-butyl N-4-(3-aminoprop-1-en-1-yl)-2-chlorophenylcarbamate
• CAS No: 2229668-95-3
• MF: C₁₄H₁₉ClN₂O₂
• MW: 282.765862703323
• CID: 6599671
• PubChem ID: 165657292
• Update Time: 2025-08-04

tert-butyl N-4-(3-aminoprop-1-en-1-yl)-2-chlorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(3-aminoprop-1-en-1-yl)-2-chlorophenylcarbamate
• EN300-1901197
• 2229668-95-3
• tert-butyl N-[4-(3-aminoprop-1-en-1-yl)-2-chlorophenyl]carbamate

• Inchi： 1S/C14H19ClN2O2/c1-14(2,3)19-13(18)17-12-7-6-10(5-4-8-16)9-11(12)15/h4-7,9H,8,16H2,1-3H3,(H,17,18)/b5-4+
• InChI Key： WPLSAIBBSTYVCW-SNAWJCMRSA-N
• SMILES： ClC1C=C(/C=C/CN)C=CC=1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 282.1135055g/mol
• Monoisotopic Mass: 282.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-4-(3-aminoprop-1-en-1-yl)-2-chlorophenylcarbamate

Comprehensive Overview of tert-butyl N-4-(3-aminoprop-1-en-1-yl)-2-chlorophenylcarbamate (CAS No. 2229668-95-3)

The compound tert-butyl N-4-(3-aminoprop-1-en-1-yl)-2-chlorophenylcarbamate (CAS No. 2229668-95-3) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a tert-butyl carbamate group and a 3-aminoprop-1-en-1-yl side chain, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its versatility in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for high-purity intermediates like tert-butyl N-4-(3-aminoprop-1-en-1-yl)-2-chlorophenylcarbamate has surged, driven by advancements in precision medicine and green chemistry. This compound’s chlorophenyl moiety and unsaturated amine functionality allow for selective modifications, enabling the development of novel therapeutics. Its CAS No. 2229668-95-3 is frequently searched in academic and industrial databases, reflecting its growing relevance in structure-activity relationship (SAR) studies.

One of the key applications of tert-butyl N-4-(3-aminoprop-1-en-1-yl)-2-chlorophenylcarbamate lies in its role as a building block for small-molecule inhibitors. With the rise of AI-driven drug design, researchers are leveraging computational tools to predict its interactions with biological targets. This aligns with the broader trend of rational drug design, where compounds like CAS No. 2229668-95-3 are optimized for efficacy and safety. The aminopropenyl group, in particular, offers a reactive handle for further derivatization, making it a hotspot for medicinal chemistry innovations.

From a synthetic perspective, the preparation of tert-butyl N-4-(3-aminoprop-1-en-1-yl)-2-chlorophenylcarbamate involves multi-step organic reactions, often requiring palladium-catalyzed cross-coupling or reductive amination techniques. These methods are critical for achieving high yields and purity, which are essential for downstream applications. The compound’s chlorophenylcarbamate scaffold is also of interest in crop protection research, where similar structures are explored for their pesticidal properties.

Environmental and regulatory considerations are increasingly shaping the use of tert-butyl N-4-(3-aminoprop-1-en-1-yl)-2-chlorophenylcarbamate. As industries adopt sustainable chemistry practices, there is a push to develop greener synthesis routes for such intermediates. This includes minimizing hazardous byproducts and improving atom economy. The compound’s CAS No. 2229668-95-3 is often referenced in life cycle assessment (LCA) studies, highlighting its role in eco-friendly chemical production.

In conclusion, tert-butyl N-4-(3-aminoprop-1-en-1-yl)-2-chlorophenylcarbamate (CAS No. 2229668-95-3) represents a promising candidate for diverse scientific applications. Its structural features, combined with the growing emphasis on targeted therapeutics and sustainable synthesis, position it as a molecule of significant interest. Future research will likely explore its potential in personalized medicine and bioconjugation, further expanding its utility in the life sciences.